molecular formula C12H27IO6P2 B8419263 Tetraethyl 4-iodobutylene-1,1-bisphosphonate

Tetraethyl 4-iodobutylene-1,1-bisphosphonate

Cat. No.: B8419263
M. Wt: 456.19 g/mol
InChI Key: QFPDNWWKFSOMCB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Tetraethyl 4-iodobutylene-1,1-bisphosphonate is a useful research compound. Its molecular formula is C12H27IO6P2 and its molecular weight is 456.19 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H27IO6P2

Molecular Weight

456.19 g/mol

IUPAC Name

1,1-bis(diethoxyphosphoryl)-4-iodobutane

InChI

InChI=1S/C12H27IO6P2/c1-5-16-20(14,17-6-2)12(10-9-11-13)21(15,18-7-3)19-8-4/h12H,5-11H2,1-4H3

InChI Key

QFPDNWWKFSOMCB-UHFFFAOYSA-N

Canonical SMILES

CCOP(=O)(C(CCCI)P(=O)(OCC)OCC)OCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 32 (1.52 g, 4.39 mmol) in CH2Cl2 (50 mL) were added triphenylphosphine (1.32 g, 5.033 mmol) and imidazole (0.45 g, 6.61 mmol). The reaction mixture was cooled to 0° C., before the addition of iodine (1.22 g, 4.81 mmol). The mixture was then removed from the cooling bath, stirred for 2 h, diluted with hexanes (100 mL) and filtered washing the precipitate with further hexanes (2×30 mL). The filtrate was evaporated and purified by flash chromatography on silica gel with gradient elution from 0-10% methanol/ethyl acetate to give pure 33 (1.6 g, 80%). 1H NMR (400 MHz, CDCl3) δ 1.32-1.38 (m, 12H), 1.95-2.15 (m, 4H), 2.28 (tt, J=24.1, 6.1, 1H), 3.18 (t, J=6.6, 2H), 4.12-4.24 (m, 8H).
Name
Quantity
1.52 g
Type
reactant
Reaction Step One
Quantity
1.32 g
Type
reactant
Reaction Step One
Quantity
0.45 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
1.22 g
Type
reactant
Reaction Step Two
Name
Yield
80%

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